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Compound of Interest

Compound Name: Ptp1B-IN-17

Cat. No.: B15581816

A Note on Ptp1B-IN-17: Extensive searches for "Ptp1B-IN-17" did not yield specific in vivo
validation data or detailed experimental protocols. This suggests that Ptp1B-IN-17 may be a
preclinical compound with limited publicly available information. Therefore, this guide provides
a comparative overview of several well-characterized Protein Tyrosine Phosphatase 1B
(PTP1B) inhibitors with established in vivo data, offering a valuable resource for researchers
and drug development professionals.

This guide compares the in vivo performance of prominent PTP1B inhibitors, including
Trodusquemine (MSI-1436), DPM-1001, IONIS-PTP1BRXx, KQ-791, Ertiprotafib, and JTT-551.
The data presented is sourced from various preclinical and clinical studies, highlighting the
therapeutic potential of these compounds in metabolic and oncologic indications.

PTP1B Signaling Pathway

Protein Tyrosine Phosphatase 1B (PTP1B) is a key negative regulator of insulin and leptin
signaling pathways.[1] By dephosphorylating the insulin receptor (IR) and its substrates (IRS),
as well as the Janus kinase 2 (JAK2) associated with the leptin receptor (LEPR), PTP1B
attenuates downstream signaling, contributing to insulin and leptin resistance. Inhibition of
PTP1B is a promising therapeutic strategy to enhance these signaling pathways and combat
metabolic diseases like type 2 diabetes and obesity, and has also shown potential in oncology.

[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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